Cas no 2361688-61-9 (tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate
• CAS No: 2361688-61-9
• MF: C₁₇H₂₉N₃O₄
• MW: 339.429864645004
• CID: 5414346
• PubChem ID: 145896462
• Update Time: 2025-06-08

tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2361688-61-9
• Tert-butyl N-methyl-N-[2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
• tert-butyl N-methyl-N-(2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)carbamate
• Z1492411869
• EN300-26575412
• 1,1-Dimethylethyl N-methyl-N-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]carbamate
• tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate

• Inchi： 1S/C17H29N3O4/c1-6-14(21)20-10-7-13(8-11-20)15(22)18-9-12-19(5)16(23)24-17(2,3)4/h6,13H,1,7-12H2,2-5H3,(H,18,22)
• InChI Key： MDCQPCZXRTTZCG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)CCNC(C1CCN(C(=O)C=C)CC1)=O

Computed Properties

• Exact Mass: 339.21580641g/mol
• Monoisotopic Mass: 339.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.5±40.0 °C(Predicted)
• pka: 15.35±0.20(Predicted)

Additional information on tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 2361688-61-9 and tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate

The chemical compound with the CAS number 2361688-61-9 and the specific product name tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its intricate molecular structure, is being explored for its potential applications in drug discovery and development, particularly in the design of covalent inhibitors and targeted therapies. The presence of both a piperidine ring and an acrylamide moiety suggests its utility in forming irreversible bonds with biological targets, a feature increasingly exploited in the development of kinase inhibitors and other therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced techniques such as structure-activity relationship (SAR) studies and molecular docking simulations to elucidate its binding mechanisms and selectivity profiles. Preliminary results indicate that tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate exhibits promising inhibitory activity against specific protein targets involved in proliferative diseases, including certain cancers and inflammatory disorders. These findings underscore its potential as a lead compound for further preclinical evaluation.

In addition to its therapeutic potential, the compound's synthetic pathway has been a subject of investigation. Recent publications highlight innovative approaches to its preparation, emphasizing the use of green chemistry principles to improve yield and reduce environmental impact. For instance, catalytic methods employing transition metals or organocatalysts have been explored to streamline the synthesis of the piperidine core and subsequent functionalization steps. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable practices in pharmaceutical manufacturing.

Furthermore, the safety and pharmacokinetic profiles of 2361688-61-9 and its derivatives are under rigorous evaluation. Early-stage in vitro and in vivo studies have provided insights into its metabolic stability, bioavailability, and potential off-target effects. While the compound demonstrates favorable characteristics in certain assays, challenges such as solubility and plasma protein binding remain areas for optimization. Collaborative efforts between academic and industrial researchers are underway to address these limitations through structural modifications and formulation strategies.

In conclusion, the ongoing research on 2361688-61-9 and tert-butyl N-methyl-N-(2-{1-(prop-2-enoyl)piperidin-4-ylformamido}ethyl)carbamate represents a promising frontier in chemical biology and drug discovery. The compound's unique structural features and biological activities position it as a valuable candidate for further investigation. As the field advances, continued exploration of its mechanisms, synthetic routes, and therapeutic applications will be critical to unlocking its full potential. This research brief serves as a snapshot of the current state of knowledge, highlighting both the opportunities and challenges that lie ahead in the development of this intriguing molecule.